N-([2,2'-bifuran]-5-ylmethyl)-1-methyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-[[5-(furan-2-yl)furan-2-yl]methyl]-1-methylpyrazole-4-sulfonamide
• InChI: InChI=1S/C13H13N3O4S/c1-16-9-11(8-14-16)21(17,18)15-7-10-4-5-13(20-10)12-3-2-6-19-12/h2-6,8-9,15H,7H2,1H3
• InChI Key: SFOAXEBMNATQJD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)S(=O)(=O)NCC2=CC=C(O2)C3=CC=CO3
• Molecular Formula: C13H13N3O4S
• Molecular Weight: 307.33 g/mol

Description

Synthesis Analysis

This would involve detailing the chemical reactions used to synthesize the compound. It could include the starting materials, reaction conditions, catalysts used, and the yield of the product.

Molecular Structure Analysis

This involves determining the spatial arrangement of atoms in the compound and the chemical bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and cryo-EM are often used.

Chemical Reactions Analysis

This would involve studying how the compound reacts with other substances. It could include looking at what products are formed, the conditions needed for the reaction, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This would involve studying properties such as the compound’s melting point, boiling point, solubility, and stability. It could also include looking at its chemical properties, such as its reactivity.

Scientific Research Applications

Anticancer Potential

• Researchers have investigated the compound’s ability to inhibit cancer cell growth. .

Anti-inflammatory Activity

• N-([2,2’-bifuran]-5-ylmethyl)-1-methyl-1H-pyrazole-4-sulfonamide has demonstrated anti-inflammatory effects in preclinical studies. .

Antimicrobial Properties

• Preliminary research suggests that this compound exhibits antimicrobial activity against bacteria and fungi. .

Enzyme Inhibition

• Some studies have explored its role as an enzyme inhibitor. .

Photophysical Applications

• The compound’s photophysical properties, such as fluorescence and absorption spectra, have been investigated. .

Material Science and Organic Electronics

• Due to its conjugated structure, N-([2,2’-bifuran]-5-ylmethyl)-1-methyl-1H-pyrazole-4-sulfonamide could find applications in organic electronics. .

Mechanism of Action

If the compound has a biological activity, the mechanism of action would describe how it exerts its effects at the molecular level. This could involve interacting with a specific protein, altering a biological pathway, etc.

Safety and Hazards

This would involve looking at any potential risks associated with the compound. It could include toxicity data, information on safe handling and storage, and details of what to do in case of an accident.

Future Directions

This would involve speculating on potential future research directions or applications for the compound. This could be based on its known properties and activities, as well as current trends in the field.